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Compound of Interest |

1-(5-(Difluoromethoxy)-2-
Compound Name:
ethoxyphenyl)propan-2-one

Cat. No.: B14041679

Get Quote

Introduction & Mechanistic Hazard Profiling

Fluorinated phenylacetones, particularly 1-(4-fluorophenyl)propan-2-one (4-FPA), are highly

valued precursors in medicinal chemistry. They are frequently utilized in the synthesis of CNS-
active compounds, including fluorinated amphetamine derivatives and other pharmacological
intermediates[1]. While their utility in drug development is well-established, the introduction of a
fluorine atom significantly alters the physicochemical and hazard profile of the molecule
compared to its unsubstituted counterpart.

The fluorine atom's high electronegativity exerts a strong inductive electron-withdrawing effect
(-1 effect) across the phenyl ring. This electronic modulation increases the electrophilicity of the
carbonyl carbon and the acidity of the alpha-protons, thereby accelerating enolization and
enhancing reactivity toward nucleophiles. From a toxicological perspective, this enhanced
electrophilicity correlates directly with its classification as a skin sensitizer (H317)[2].
Electrophilic compounds can covalently bind to nucleophilic residues (e.g., cysteine, lysine) on
skin proteins, forming hapten-protein complexes that trigger an immune-mediated allergic
response. Therefore, stringent dermal protection is a mechanistic necessity, not merely a
regulatory formality.
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Physicochemical Data & Safety Metrics

Understanding the physical properties of 4-FPA is essential for designing appropriate

engineering controls. The compound is a volatile, combustible liquid that requires specific

environmental conditions to prevent ignition and degradation[3].

Property

Value

Hazard Implication

Chemical Name

4-Fluorophenylacetone (4-
FPA)

N/A

CAS Number

459-03-0

N/A

Physical State

Clear yellow to colorless liquid

Readily absorbed by porous

lab materials[2].

Molecular Weight

152.17 g/mol

Low MW contributes to

volatility[2].

Vapor Pressure

0.128 mmHg at 25 °C

Vapors can accumulate in

unventilated low areas[4].

Flash Point

~91.7 °C

Combustible liquid; ignition risk
if heated[4].

GHS Classifications

H227, H315, H317, H319,
H335

Combustible, skin/eye irritant,

sensitizer[3],[2].

Incompatibilities

Strong oxidizing agents

Exothermic oxidation risk;

avoid contact[5].

Standard Operating Procedure (SOP): Inert Handling

Workflow

Because fluorinated phenylacetones are susceptible to slow oxidation and can form hazardous

concentrations of vapor, they must be handled under an inert atmosphere (Argon or Nitrogen)

within a certified chemical fume hood[3],[6]. The following protocol is designed as a self-

validating system, ensuring that each step confirms the success of the previous one before the

operator proceeds.
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Workflow for handling fluorinated phenylacetones under inert conditions.

Protocol 3.1: Syringe Transfer under Inert Atmosphere

Step 1: Environmental Setup & Purge
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o Action: Place the sealed 4-FPA container into a chemical fume hood. Connect the reaction
vessel to a Schlenk line and purge with Argon for 15 minutes.

» Causality: Argon is heavier than air and displaces oxygen, preventing oxidative degradation
of the ketone and mitigating the risk of reaching the lower explosive limit (LEL) of the vapor.

» Self-Validation: Observe the mineral oil bubbler. A steady flow rate of 1-2 bubbles per second
confirms positive pressure, validating that atmospheric oxygen cannot ingress into the
system.

Step 2: PPE Integrity Verification

e Action: Don a flame-resistant lab coat, chemical safety goggles, and double-layer nitrile
gloves[5].

» Causality: Nitrile provides a barrier against the lipophilic nature of 4-FPA, preventing hapten-
protein complexation on the skin (H317 sensitization)[2].

» Self-Validation: Perform the "inflation test" on the gloves prior to donning. Trap air inside and
squeeze; a lack of deflation validates the absence of micro-tears, ensuring barrier integrity.

Step 3: Aseptic Reagent Transfer

o Action: Pierce the septum of the 4-FPA container with a purged, gas-tight syringe. Withdraw
the required volume slowly.

o Causality: Slow withdrawal prevents cavitation and the release of volatile aerosols into the
hood environment.

o Self-Validation: Pull the plunger slightly past the desired volume and release. If the plunger
snaps back to the exact volume, it validates that the syringe seal is hermetic and no ambient
air has leaked into the barrel.

Protocol: Spill Response & Decontamination

In the event of a spill, the primary risks are vapor inhalation (due to the 0.128 mmHg vapor
pressure) and dermal exposure[4]. Water is generally ineffective for cleaning organic ketone
spills and can spread the contamination.
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Logic tree for 4-fluorophenylacetone spill response and decontamination.

Protocol 4.1: Localized Spill Neutralization

Step 1: Ignition Control

o Action: Immediately turn off all hot plates, heating mantles, and electrical equipment in the
vicinity[6].
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o Causality: 4-FPA is combustible (H227). Removing ignition sources prevents the vapor from
reaching its flash point (~91.7 °C)[3],[4].

» Self-Validation: Visually confirm that all indicator lights on surrounding equipment are dark
before proceeding.

Step 2: Containment and Absorption

e Action: Pour an inert absorbent material (e.g., sand, silica gel, or a universal chemical
binder) concentrically around the spill, working from the outside in[6].

o Causality: Working outside-in prevents the liquid from spreading further across the benchtop.
Inert binders physically trap the liquid without causing an exothermic chemical reaction.

o Self-Validation: The spill is fully contained when the liquid sheen is completely replaced by a
dry, clumpy solid, validating that no free-flowing liquid remains.

Step 3: Disposal and Decontamination

e Action: Scoop the absorbed mixture using a non-sparking tool into a designated, sealable
hazardous waste container. Wash the affected surface with soap and plenty of water[7].

o Causality: Soap acts as a surfactant to solubilize any remaining lipophilic traces of the
ketone, ensuring complete decontamination of the bench surface.
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¢ [2] PubChem. (4-Fluorophenyl)acetone | COH9FO | CID 521187.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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